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Compound of Interest

Compound Name: GSK-114

Cat. No.: B607754

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of GSK-114 (CAS 1301761-96-5), a potent and selective
TNNI3K inhibitor. Adherence to these guidelines is critical for ensuring laboratory safety and
maintaining experimental integrity.

Immediate Safety and Handling

GSK-114 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[1] All personnel must adhere to the following personal protective equipment (PPE) and
handling protocols.

Required Personal Protective Equipment (PPE)

Proper PPE is mandatory to prevent exposure through inhalation, ingestion, or skin contact.
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PPE Category Specification Rationale
) Safety goggles with side- Protects against splashes and
Eye Protection ) ] )
shields airborne particles.
] Chemical-resistant gloves Prevents skin contact during
Hand Protection o )
(e.g., Nitrile) handling.
] Impervious laboratory coat or Provides a barrier against
Body Protection ) ) ]
clothing accidental spills.

Use in a well-ventilated area. A

suitable respirator may be ] ]
, _ _ Prevents inhalation of the
Respiratory required for handling large d
N _ compound.
quantities or if dust/aerosol

formation is likely.

Handling and Storage Protocols

GSK-114 requires careful handling and specific storage conditions to ensure its stability and to

minimize exposure risks.

Handling:

Avoid the formation of dust and aerosols.[1]

Do not eat, drink, or smoke in areas where GSK-114 is handled.[1]

Wash hands and skin thoroughly after handling.[1]

Ensure adequate ventilation and use in a chemical fume hood.[1]

An accessible safety shower and eye wash station must be available.[1]
Storage:
o Keep the container tightly sealed.[1]

e Store in a cool, well-ventilated area away from direct sunlight.[1]
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e Powder: Store at -20°C.[1]

e In Solvent: Store at -80°C.[1]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.

 |If Swallowed: Call a POISON CENTER or doctor immediately. Rinse mouth. Do NOT induce
vomiting.[1]

» Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
removing contact lenses if present. Seek prompt medical attention.[1]

» Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly
with water.[1]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

[1]

o Spill: Evacuate the area and wear full PPE. Absorb spills with an inert, non-combustible
material (e.g., diatomite) and collect for disposal. Decontaminate the spill area with alcohol.

[1]

Experimental Protocol: In Vitro Kinase Inhibition
Assay

The following is a representative protocol for determining the inhibitory activity of GSK-114
against its target kinase, TNNI3K, based on methodologies described in relevant literature.

Objective: To determine the IC50 value of GSK-114 for the TNNI3K enzyme.
Materials:
e GSK-114 (CAS 1301761-96-5)

e DMSO (Dimethyl Sulfoxide)
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e Recombinant TNNI3K enzyme

» Kinase buffer

o ATP (Adenosine triphosphate)

e Substrate peptide

e Kinase-Glo® Luminescent Kinase Assay kit

o White, opaque 384-well assay plates

o Multichannel pipettes and plate reader

Procedure:

e Stock Solution Preparation:
o Prepare a 10 mM stock solution of GSK-114 in DMSO.
o To aid dissolution, the tube may be warmed to 37°C and sonicated.

 Serial Dilution:

o Perform a serial dilution of the GSK-114 stock solution in DMSO to create a range of
concentrations for testing.

e Assay Reaction:

o

In a 384-well plate, add the kinase buffer.

[¢]

Add the diluted GSK-114 or DMSO (as a vehicle control) to the appropriate wells.

[¢]

Add the TNNI3K enzyme and substrate peptide to all wells and incubate.

[e]

Initiate the kinase reaction by adding ATP.

o

Allow the reaction to proceed at room temperature for the specified time.
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 Signal Detection:

o Stop the reaction and detect the remaining ATP using the Kinase-Glo® reagent, which will
produce a luminescent signal.

o Measure the luminescence using a plate reader. The signal will be inversely proportional
to the kinase activity.

e Data Analysis:

o Calculate the percentage of kinase inhibition for each GSK-114 concentration relative to
the DMSO control.

o Plot the inhibition data against the logarithm of the GSK-114 concentration and fit the data
to a dose-response curve to determine the IC50 value.

Disposal Plan

All waste containing GSK-114 must be treated as hazardous.

o Chemical Waste: Dispose of unused GSK-114 and any contaminated materials (e.g., pipette
tips, tubes) in a designated, sealed, and clearly labeled hazardous waste container.[1]

e Environmental Precautions: Avoid release into the environment. GSK-114 is very toxic to
aquatic life.[1]

o Disposal Method: The hazardous waste container must be disposed of through an approved
waste disposal plant in accordance with local, state, and federal regulations.[1]

Visual Workflow for Safe Handling

The following diagram outlines the critical steps for the safe handling of GSK-114 from receipt
to disposal.
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Preparation & Handling
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:
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Caption: Workflow for the safe handling of GSK-114.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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GSK-114]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607754#personal-protective-equipment-for-handling-
gsk-114]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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